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Compound of Interest

Compound Name: DB775

Cat. No.: B15601293 Get Quote

For research use only. Not for human or veterinary use.

Researchers, scientists, and drug development professionals handling DB775 must adhere to

strict disposal procedures to ensure laboratory safety and environmental protection. Due to the

absence of a specific Safety Data Sheet (SDS) for DB775 (CAS No. 475976-08-0), this

document provides a general framework for the proper disposal of this research-grade

biochemical based on standard laboratory chemical waste management practices. All

laboratory personnel must be trained on these procedures and consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance.

Understanding DB775
DB775 is a biochemical compound used in research. While detailed hazard information is not

readily available, it is crucial to treat this and all research chemicals as potentially hazardous.

Below is a summary of its known properties.
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Property Value

Chemical Name

N'-hydroxy-4-[5-[4-[(E)-N'-

methoxycarbamimidoyl]phenyl]furan-2-

yl]benzenecarboximidamide

CAS Number 475976-08-0

Molecular Formula C₁₉H₁₈N₄O₃

Molecular Weight 350.4 g/mol

General Disposal Procedures
The following steps outline a standard procedure for the disposal of chemical waste like DB775
in a laboratory setting.

Step 1: Waste Identification and Segregation
Treat as Hazardous Waste: In the absence of specific data, DB775 and any materials

contaminated with it (e.g., gloves, pipette tips, empty containers) should be treated as

hazardous chemical waste.[1]

Segregation: Do not mix DB775 waste with other waste streams such as solvents, aqueous

waste, or solid waste, unless explicitly permitted by your institution's EHS guidelines.[2][3]

Incompatible wastes must be kept separate to prevent dangerous reactions.[1][4]

Step 2: Personal Protective Equipment (PPE)
When handling DB775 waste, always wear appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

A lab coat

Step 3: Waste Containment
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Use Appropriate Containers: Collect DB775 waste in a designated, leak-proof container that

is compatible with the chemical.[3][5][6] The original container is often the best choice for

unused or expired product.[3]

Solid Waste: For solid waste contaminated with DB775 (e.g., absorbent paper, gloves), use

a clearly labeled, sealed bag or a puncture-proof container for sharps.[3]

Keep Containers Closed: Waste containers must be kept tightly closed except when adding

waste.[4][5][6]

Step 4: Labeling
Label Immediately: As soon as waste is added, the container must be labeled.[5]

Complete Information: The label should include the words "Hazardous Waste," the full

chemical name ("DB775" and its chemical formula), the date of accumulation, and the name

of the principal investigator or lab.[4][5] Do not use abbreviations or chemical formulas alone.

[5]

Step 5: Storage
Designated Area: Store the waste container in a designated satellite accumulation area

within the laboratory.[7]

Secondary Containment: Liquid waste containers should be placed in secondary

containment to prevent spills from reaching drains.[1][4]

Segregation: Store DB775 waste away from incompatible materials.[1][4]

Step 6: Disposal
Contact EHS: Do not dispose of DB775 down the sink or in the regular trash.[1][4] Contact

your institution's EHS or hazardous waste management department to schedule a pickup.[1]

[3]

Empty Containers: Empty containers that held DB775 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[1] After rinsing,

deface the label and dispose of the container as instructed by your EHS department.[1][4]
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Experimental Protocols
Detailed experimental protocols for the use of DB775 are not publicly available. Researchers

should develop their own protocols in accordance with standard laboratory practices and

conduct a thorough risk assessment before use.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste like DB775.

Step 1: Identify & Segregate Waste
Treat DB775 as hazardous chemical waste.

Step 2: Wear Appropriate PPE
Gloves, goggles, lab coat.

Step 3: Contain Waste
Use compatible, sealed, leak-proof containers.

Step 4: Label Container
'Hazardous Waste', chemical name, date.

Step 5: Store Safely
Designated satellite area with secondary containment.

Step 6: Arrange for Disposal
Contact institutional EHS for pickup.

Final Disposal
By licensed hazardous waste vendor.
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Click to download full resolution via product page

Caption: General workflow for the disposal of DB775 waste.

Disclaimer: This information is intended as a general guide. Always follow the specific

procedures and regulations established by your institution's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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